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Compound of Interest

Compound Name: OICR-8268

Cat. No.: B11935679

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of OICR-8268's performance against other
known DCAF1 binders. The data presented is based on publicly available experimental results,
offering an objective analysis for researchers engaged in drug discovery and development.

DCAF1 (DDB1 and CUL4 Associated Factor 1) is a substrate receptor for the CRL4 E3
ubiquitin ligase complex, playing a crucial role in proteasomal degradation.[1][2] Its modulation
is a promising therapeutic strategy in various diseases, including cancer. OICR-8268 is a
potent and cell-active small molecule ligand that targets the WDR domain of DCAFL1.[2][3] This
document benchmarks its performance against other identified DCAF1 binders.

Quantitative Performance Comparison

The following tables summarize the binding affinities and cellular target engagement of OICR-
8268 and other known DCAF1 binders. The data is compiled from various biophysical and
cellular assays.

Table 1: Biophysical Binding Affinity of DCAF1 Binders
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Compound Assay Binding Affinity (KD)
OICR-8268 SPR 38 nM[3][4]

ITC 278 nM[3]

71391232269 SPR 11.5 pM[1][5]

ITC 9 uM[1]

Compound 3d SPR 490 nM[1]

ITC 932 nM[1]

CYCA-117-70 SPR 70 uM[6][7]

DCAF1 Binder 13 SPR <50 nM[8]

Table 2: Cellular Target Engagement of OICR-8268

Cellular Target

Compound Assa
- d Engagement (EC50)

OICR-8268 CETSA 10 uM[2][3]

Signaling Pathway and Experimental Workflows

To provide a clear understanding of the biological context and the experimental methodologies,
the following diagrams illustrate the DCAF1 signaling pathway and the workflows of the key
assays used in the characterization of these binders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b11935679?utm_src=pdf-body-img
https://www.benchchem.com/product/b11935679?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10108359/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02132
https://www.probechem.com/products_OICR-8268.html
https://www.researchgate.net/figure/Biophysical-characterization-of-compound-26e-OICR-8268-with-the-DCAF1-WDR-domain_fig2_369460505
https://www.researchgate.net/figure/Confirmation-of-Z1391232269-binding-to-the-DCAF1-WDR-domain-by-biophysical-methods-A_fig1_369460505
https://www.medchemexpress.com/cyca-117-70.html
https://pubs.acs.org/doi/10.1021/acs.jcim.3c00082
https://tenovapharma.com/products/dcaf1-binder-13
https://www.benchchem.com/product/b11935679#benchmarking-oicr-8268-performance-against-known-dcaf1-binders
https://www.benchchem.com/product/b11935679#benchmarking-oicr-8268-performance-against-known-dcaf1-binders
https://www.benchchem.com/product/b11935679#benchmarking-oicr-8268-performance-against-known-dcaf1-binders
https://www.benchchem.com/product/b11935679#benchmarking-oicr-8268-performance-against-known-dcaf1-binders
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11935679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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